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Compound of Interest

Compound Name:

2-(4-

Chlorophenyl)cyclopropanecarbox

ylic acid

CAS No.: 90940-40-2

Cat. No.: B1346357

Get Quote

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug

Development Professionals

Introduction
2-(4-Chlorophenyl)cyclopropanecarboxylic acid is a versatile synthetic building block whose

rigid cyclopropane scaffold and substituted phenyl ring make it a valuable component in

medicinal chemistry and materials science. The precise orientation of its functional groups,

dictated by its stereochemistry, allows for the targeted design of molecules with specific

biological activities. This guide provides an in-depth analysis of this compound, focusing on its

chemical identity, synthesis, analytical characterization, and applications, particularly within the

pharmaceutical industry. The insights provided herein are intended to equip researchers and

drug development professionals with the foundational knowledge required to effectively utilize

this compound in their work.
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Part 1: Chemical Identity and Physicochemical
Properties
The identity of 2-(4-Chlorophenyl)cyclopropanecarboxylic acid is fundamentally defined by

its structure, which gives rise to several stereoisomers. Each isomer possesses a unique

Chemical Abstracts Service (CAS) number and distinct physicochemical properties.

CAS Numbers and Stereoisomerism
The substitution pattern on the cyclopropane ring allows for both cis and trans diastereomers.

Furthermore, each of these diastereomers is chiral and exists as a pair of enantiomers.

Racemic Mixture: The general CAS number 90940-40-2 often refers to an unspecified

mixture of isomers[1][2].

Specific Stereoisomers: For targeted drug design, enantiomerically pure forms are often

required. For example, the (1S,2S) enantiomer is identified by CAS number 142793-24-6[3]

[4].

It is critical for researchers to specify the exact stereoisomer being used, as the biological

activity and pharmacokinetic profiles of different isomers can vary significantly.

Core Molecular and Physical Data
A summary of the key physicochemical properties is presented in the table below. These values

are crucial for designing experimental conditions, such as solvent selection for reactions and

analytical methods.

Property Value Source(s)

Molecular Formula C₁₀H₉ClO₂ [1][3][5]

Molecular Weight 196.63 g/mol [1][3][5]

Appearance White to off-white solid

Storage Temperature
2-8°C or Room Temperature,

sealed and dry
[3][5]
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Part 2: Synthesis and Manufacturing Insights
The synthesis of 2-(4-Chlorophenyl)cyclopropanecarboxylic acid can be approached

through several routes. The choice of method often depends on the desired stereochemistry,

scale, and available starting materials.

General Synthetic Approach: Cyclopropanation
A common and effective method for creating the cyclopropane ring is through a

cyclopropanation reaction. This typically involves the reaction of a styrene derivative with a

carbene or carbene equivalent.

A plausible synthetic route involves the reaction of 4-chlorostyrene with a diazo compound,

such as ethyl diazoacetate, in the presence of a rhodium or copper catalyst. This is followed by

hydrolysis of the resulting ester to yield the carboxylic acid[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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